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Compound of Interest

Compound Name: H-Lys(boc)-NH2 hcl

Cat. No.: B613353

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for H-
Lys(boc)-NH2 HCI (Ne-tert-Butoxycarbonyl-L-lysinamide hydrochloride). As a crucial building
block in peptide synthesis and drug development, understanding its safety profile is paramount
for ensuring a safe laboratory environment and the integrity of research outcomes.

While a comprehensive, officially registered Safety Data Sheet (SDS) for H-Lys(boc)-NH2 HCI
is not readily available in public domains, this guide synthesizes available data for the
compound and augments it with information from structurally similar compounds, such as other
protected amino acids. This approach provides a robust framework for safe handling, storage,
and emergency procedures.

Physicochemical and Safety Data at a Glance

The following tables summarize the key quantitative data for H-Lys(boc)-NH2 HCI and related
compounds. It is critical to note that where specific data for the hydrochloride salt of H-
Lys(boc)-NH2 is unavailable, information from similar compounds is provided as a prudent
guideline.

Table 1: Physicochemical Properties
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Property

Value

Source/Notes

Chemical Name

Ne-tert-Butoxycarbonyl-L-

lysinamide hydrochloride

H-Lys(Boc)-NH2-HCI, Boc-Lys-

Synonyms -
ynony NH2-HCI
CAS Number 112803-72-2 [1]
Molecular Formula C11H24CIN3O3
Molecular Weight 281.78 g/mol
Appearance Solid, powder
] ] ) Data for H-Lys(Boc)-OH: 250
Melting Point Not available
°C[1]
. ) ) Data for H-Lys(Z)-NH2-HCI:
Boiling Point Not available
527.1°C at 760 mmHg
N ) General guidance suggests
Solubility Not available o
solubility in water.
Flash Point Not applicable

Table 2: Hazard Identification and Classification*
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Hazard Class Classification Precautionary Statements
o Category 4 (Harmful if P264, P270, P301+P312,
Acute Oral Toxicity
swallowed) P330, P501
) ] o Category 2 (Causes skin P264, P280, P302+P352,
Skin Corrosion/Irritation S
irritation) P321, P332+P313, P362
P264, P280,

) o Category 2A (Causes serious
Serious Eye Damage/Irritation P305+P351+P338,

eye irritation) P337+P313
+

P261, P271, P304+P340,
P312, P403+P233, P405,
P501

Specific Target Organ Toxicity Category 3 (May cause

(Single Exposure) respiratory irritation)

*Based on GHS classifications for similar compounds like Boc-Lys(Fmoc)-OH. Specific GHS
classification for H-Lys(boc)-NH2 HCI is not available.[1]

Experimental Protocols: Safe Handling and
Personal Protection

Adherence to strict experimental protocols is essential when working with H-Lys(boc)-NH2
HCI. The following sections detail the recommended procedures for handling, storage, and
disposal.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with engineering controls and supplemented by

appropriate PPE, is crucial.

o Ventilation: Work in a well-ventilated area. For procedures that may generate dust, a fume
hood or an exhaust ventilation system is required.[1]

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.
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» Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected before use and disposed of properly after.

» Skin and Body Protection: A laboratory coat is required. For larger quantities or when there is
a risk of significant exposure, additional protective clothing may be necessary.

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator (e.g., N95 or P1 for
dusts) should be used.

Handling Cleanup & Disposal

nsure proper ventilation ‘Weigh H-Lys(boc)-NH2 HCI . . i Dispose of waste in
(Fume hood) e o ey Dissolve in appropriate solvent [ Decontaminate work surfaces |—| i) ) Gan e o

Click to download full resolution via product page

General workflow for handling H-Lys(boc)-NH2 HCI.

Storage and Stability

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Temperature: Store in a cool, dry, and well-ventilated place.[1] Recommended storage
temperature is often between 2-8°C.[1] Some sources suggest storage at 0°C.[1]

Container: Keep the container tightly closed.[1]

Incompatible Materials: Avoid strong oxidizing agents.

Stability: The compound is generally stable under recommended storage conditions.

Spill and Accidental Release Measures

In the event of a spill, follow these procedures:
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o Evacuate: Evacuate non-essential personnel from the area.
o Ventilate: Ensure adequate ventilation.
o Containment: Prevent the powder from spreading or entering drains.

o Cleanup: Carefully sweep or scoop up the spilled material. Avoid generating dust. Place the
material into a suitable, labeled container for disposal.

o Decontamination: Clean the spill area thoroughly.

First-Aid Measures

In case of exposure, immediate action is necessary.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[1]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Hierarchy of Safety Controls

A systematic approach to minimizing risk involves implementing a hierarchy of controls. This
logical framework prioritizes the most effective measures.
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Elimination

(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Hierarchy of controls for managing chemical hazards.

Toxicological and Ecological Information

Toxicological Data: Specific toxicological data for H-Lys(boc)-NH2 HCI is not available. For
the related compound L-Lysine hydrochloride, the oral LD50 in rats is 10,600 mg/kg,
indicating low acute toxicity. However, the Boc-protected amide may have a different
toxicological profile. The hazards identified for similar compounds suggest it may be harmful
if swallowed and cause skin, eye, and respiratory irritation.

Ecological Information: No specific ecological data is available for H-Lys(boc)-NH2 HCI. It is
good practice to prevent the release of any chemical into the environment.

Conclusion
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While H-Lys(boc)-NH2 HCI is a valuable reagent, its handling requires a diligent and informed
approach to safety. By understanding its properties, implementing robust engineering controls,
using appropriate personal protective equipment, and being prepared for emergencies,
researchers can minimize risks and ensure a safe working environment. Always consult the
most up-to-date safety information from your supplier before use and adhere to your
institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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